N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C16H16N6O3/c1-21-9-13(19-20-21)16(23)18-11-6-17-22(7-11)8-12-10-24-14-4-2-3-5-15(14)25-12/h2-7,9,12H,8,10H2,1H3,(H,18,23)
• InChI Key: WYYGAXKJNYIJDC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NC2=CN(N=C2)CC3COC4=CC=CC=C4O3
• Molecular Formula: C16H16N6O3
• Molecular Weight: 340.34 g/mol
• CAS No.: 1788557-53-8

Description

The compound contains several functional groups including a 2,3-dihydrobenzo[b][1,4]dioxin ring, a pyrazole ring, and a 1,2,3-triazole ring. The presence of these rings suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the configuration of the rings. The presence of multiple rings could lead to a complex three-dimensional structure. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The pyrazole and 1,2,3-triazole rings are aromatic and would be expected to undergo reactions typical of aromatic compounds. The 2,3-dihydrobenzo[b][1,4]dioxin ring could potentially undergo electrophilic aromatic substitution or nucleophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and stability. These properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with. This would need to be determined through biological testing.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this compound. It’s also important to consider the potential environmental impact of this compound.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, and studying its properties in more detail. This could involve testing the compound for biological activity, studying its reactivity, and determining its physical and chemical properties.